Cas no 96159-92-1 (Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-)

• Product name: Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-
• CAS No: 96159-92-1
• MF: C₁₂H₁₅NO₃S
• MW: 253.3174
• CID: 806977
• PubChem ID: 3024546

Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-
• 2-(3,4,5-Trimethoxyphenyl)-4,5-dihydro-1,3-thiazole
• BRN 5035160
• DTXSID70242157
• AKOS024328760
• 96159-92-1
• 4,5-Dihydro-2-(3,4,5-trimethoxyphenyl)thiazole
• Thiazole, 4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-
• AL-182/11625011

• Inchi： InChI=1S/C12H15NO3S/c1-14-9-6-8(12-13-4-5-17-12)7-10(15-2)11(9)16-3/h6-7H,4-5H2,1-3H3
• InChI Key： QXBQKBAGRFODPD-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1OC)OC)C2=NCCS2

Computed Properties

• Exact Mass: 253.077264
• Monoisotopic Mass: 253.077264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• XLogP3: 1.9

Experimental Properties

• Density: 1.23
• Boiling Point: 385.5°Cat760mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.57